Cas no 6296-08-8 (1-(2-thenyl)hexamethylenetetrammonium Chloride)

1-(2-thenyl)hexamethylenetetrammonium Chloride structure
6296-08-8 structure
Product Name:1-(2-thenyl)hexamethylenetetrammonium Chloride
CAS No:6296-08-8
MF:C11H17ClN4S
MW:272.797479391098
CID:958389
PubChem ID:22730
Update Time:2025-04-19

1-(2-thenyl)hexamethylenetetrammonium Chloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-thenyl)hexamethylenetetrammonium Chloride
    • NSC49660; NSC30209; 3,5,7-Triaza-1-azoniaadamantane, 1-(2-thienyl)-, chloride; [2]Thienylmethyl-hexamethylentetraminium, Chlorid; Hexamethylenetetramine, compd. with thiophene, 2-(chloromethyl)-; [2]thienylmethyl-hexamethylenetetraminium, chloride; HEXAMETHYLENETETRAMINIUM, 1-(2-THENYL)-, CHLORIDE; AC1L2KYT;
    • Hexamethylenetetramine, 2-(chloromethyl)-
    • NSC-30209
    • NSC49660
    • UNII-E99N6YR2UA
    • HEXAMETHYLENETETRAMINIUM, 1-(2-THENYL)-, CHLORIDE
    • NSC 49660
    • E99N6YR2UA
    • 3,7-Triaza-1-azoniaadamantane (8CI), 1-(2-thienyl)-, chloride
    • PD011432
    • 3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane, 1-(2-thienylmethyl)-, chloride (1:1)
    • NSC30209
    • CHEMBL1969342
    • NSC 30209
    • 6296-08-8
    • 3,5,7-Triaza-1-azoniaadamantane, 1-(2-thienyl)-, chloride
    • 1-[(Thiophen-2-yl)methyl]-1,3,5,7-tetraazatricyclo[3.3.1.1~3,7~]decan-1-ium chloride
    • NSC-49660
    • DTXSID70978808
    • Inchi: 1S/C11H17N4S.ClH/c1-2-11(16-3-1)4-15-8-12-5-13(9-15)7-14(6-12)10-15;/h1-3H,4-10H2;1H/q+1;/p-1
    • InChI Key: JTQYWCBXUPIISX-UHFFFAOYSA-M
    • SMILES: [Cl-].S1C=CC=C1C[N+]12CN3CN(CN(C3)C1)C2

Computed Properties

  • Exact Mass: 254.9534
  • Monoisotopic Mass: 272.0862454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 9.72
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